N-Benzy N,N-Didesmethyl Trimebutine-d5
N-Benzy N,N-Didesmethyl Trimebutine-d5
Isotope labelled analog of N-Benzy N,N-Didesmethyl Trimebutine, an intermediate in the preparation of Trimebutine metabolites as potential opioid receptor agonist.
Brand Name:
Vulcanchem
CAS No.:
1246820-31-4
VCID:
VC0048218
InChI:
InChI=1S/C27H31NO5/c1-5-27(22-14-10-7-11-15-22,28-18-20-12-8-6-9-13-20)19-33-26(29)21-16-23(30-2)25(32-4)24(17-21)31-3/h6-17,28H,5,18-19H2,1-4H3/i1D3,5D2
SMILES:
CCC(COC(=O)C1=CC(=C(C(=C1)OC)OC)OC)(C2=CC=CC=C2)NCC3=CC=CC=C3
Molecular Formula:
C27H31NO5
Molecular Weight:
454.578
N-Benzy N,N-Didesmethyl Trimebutine-d5
CAS No.: 1246820-31-4
Cat. No.: VC0048218
Molecular Formula: C27H31NO5
Molecular Weight: 454.578
* For research use only. Not for human or veterinary use.
Specification
| Description | Isotope labelled analog of N-Benzy N,N-Didesmethyl Trimebutine, an intermediate in the preparation of Trimebutine metabolites as potential opioid receptor agonist. |
|---|---|
| CAS No. | 1246820-31-4 |
| Molecular Formula | C27H31NO5 |
| Molecular Weight | 454.578 |
| IUPAC Name | [2-(benzylamino)-3,3,4,4,4-pentadeuterio-2-phenylbutyl] 3,4,5-trimethoxybenzoate |
| Standard InChI | InChI=1S/C27H31NO5/c1-5-27(22-14-10-7-11-15-22,28-18-20-12-8-6-9-13-20)19-33-26(29)21-16-23(30-2)25(32-4)24(17-21)31-3/h6-17,28H,5,18-19H2,1-4H3/i1D3,5D2 |
| Standard InChI Key | XPPNVWKMCVDPAT-RPIBLTHZSA-N |
| SMILES | CCC(COC(=O)C1=CC(=C(C(=C1)OC)OC)OC)(C2=CC=CC=C2)NCC3=CC=CC=C3 |
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